Cas no 2169052-34-8 (4,8-dioxa-12-thia-1,15-diazadispiro5.2.5^{9}.2^{6}hexadecane)

• Product Name: 4,8-dioxa-12-thia-1,15-diazadispiro5.2.5^{9}.2^{6}hexadecane
• CAS No: 2169052-34-8
• MF: C₁₁H₂₀N₂O₂S
• MW: 244.353701591492
• CID: 6034426
• PubChem ID: 165959749
• Update Time: 2025-07-17

4,8-dioxa-12-thia-1,15-diazadispiro5.2.5^{9}.2^{6}hexadecane Chemical and Physical Properties

Names and Identifiers

• 4,8-dioxa-12-thia-1,15-diazadispiro5.2.5^{9}.2^{6}hexadecane
• 2169052-34-8
• EN300-1280597
• 4,8-dioxa-12-thia-1,15-diazadispiro[5.2.5^{9}.2^{6}]hexadecane

• Inchi： 1S/C11H20N2O2S/c1-5-16-6-2-11(1)13-7-10(9-15-11)8-14-4-3-12-10/h12-13H,1-9H2
• InChI Key： JHHITKAKXWQUKS-UHFFFAOYSA-N
• SMILES： S1CCC2(CC1)NCC1(COCCN1)CO2

Computed Properties

• Exact Mass: 244.12454906g/mol
• Monoisotopic Mass: 244.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 67.8Ų

Additional information on 4,8-dioxa-12-thia-1,15-diazadispiro5.2.5^{9}.2^{6}hexadecane

Recent Advances in the Study of 4,8-Dioxa-12-thia-1,15-diazadispiro[5.2.5^{9}.2^{6}]hexadecane (CAS: 2169052-34-8)

The compound 4,8-dioxa-12-thia-1,15-diazadispiro[5.2.5^{9}.2^{6}]hexadecane (CAS: 2169052-34-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique spirocyclic structure and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic challenges associated with the spirocyclic framework of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improved the yield and purity of 4,8-dioxa-12-thia-1,15-diazadispiro[5.2.5^{9}.2^{6}]hexadecane, addressing previous limitations in scalability. The method employed a cascade cyclization strategy, which was optimized through computational modeling to predict the most favorable reaction conditions.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits promising inhibitory effects against specific protein targets involved in inflammatory pathways. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that 4,8-dioxa-12-thia-1,15-diazadispiro[5.2.5^{9}.2^{6}]hexadecane showed selective inhibition of the NLRP3 inflammasome, with an IC50 value of 1.2 µM. This finding suggests potential applications in the treatment of inflammatory diseases, such as rheumatoid arthritis and gout.

Further investigations into the compound's mechanism of action revealed that its spirocyclic structure enables unique interactions with the target proteins, as demonstrated by X-ray crystallography and molecular docking studies. The sulfur and nitrogen atoms within the structure appear to play critical roles in binding to the active site of the target enzymes, providing insights for future structure-activity relationship (SAR) studies.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 4,8-dioxa-12-thia-1,15-diazadispiro[5.2.5^{9}.2^{6}]hexadecane. Recent pharmacokinetic studies in rodent models indicated moderate bioavailability and a relatively short half-life, highlighting the need for further derivatization to improve its drug-like properties. Researchers are currently exploring prodrug strategies and formulation technologies to address these limitations.

In conclusion, 4,8-dioxa-12-thia-1,15-diazadispiro[5.2.5^{9}.2^{6}]hexadecane represents a promising scaffold for the development of novel anti-inflammatory agents. The recent advances in its synthesis and biological evaluation provide a solid foundation for future research. However, additional studies are required to fully elucidate its therapeutic potential and optimize its pharmacological profile for clinical applications.